Cas no 895469-23-5 (2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide)

• Product Name: 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide
• CAS No: 895469-23-5
• MF: C₁₄H₁₃ClN₂O₄S₂
• MW: 372.847019910812
• CID: 5970790
• PubChem ID: 7254254
• Update Time: 2025-06-11

2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-[[2-[(4-chlorophenyl)sulfonyl]acetyl]amino]-N-methyl-
• MLS001028669
• CCG-196189
• HMS3523O20
• 2-(2-((4-chlorophenyl)sulfonyl)acetamido)-N-methylthiophene-3-carboxamide
• 895469-23-5
• CHEMBL1902758
• 2-[2-(4-chlorobenzenesulfonyl)acetamido]-N-methylthiophene-3-carboxamide
• HMS2947O13
• SMR000634011
• 2-[[2-(4-chlorophenyl)sulfonylacetyl]amino]-N-methylthiophene-3-carboxamide
• AKOS005008905
• F2536-0514

• Inchi： 1S/C14H13ClN2O4S2/c1-16-13(19)11-6-7-22-14(11)17-12(18)8-23(20,21)10-4-2-9(15)3-5-10/h2-7H,8H2,1H3,(H,16,19)(H,17,18)
• InChI Key： KAWOJXKIPJMLBK-UHFFFAOYSA-N
• SMILES： C1(NC(CS(C2=CC=C(Cl)C=C2)(=O)=O)=O)SC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 372.0005269g/mol
• Monoisotopic Mass: 372.0005269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 696.3±55.0 °C(Predicted)
• pka: 11.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide

Introduction to 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide (CAS No. 895469-23-5)

2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 895469-23-5, features a complex molecular architecture that includes a thiophene ring, a chlorobenzene sulfonamide moiety, and an amide functional group. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a subject of intense research interest.

The molecular structure of 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide consists of a thiophene core substituted at the 3-position with a carboxamide group, which is further modified at the 2-position by an acetamido-N-methylthiophene unit. The presence of the 4-chlorobenzenesulfonyl group at the 2,2'-position introduces a strong electron-withdrawing effect, influencing the reactivity and electronic properties of the molecule. This structural complexity makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are heterocyclic compounds that exhibit significant pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of sulfonamide and amide functionalities into the thiophene scaffold enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

The sulfonamide group in 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide is particularly noteworthy, as sulfonamides are well-known for their role in various therapeutic agents. They can act as inhibitors of bacterial dihydropteroate synthase, leading to their use in antibiotics. Additionally, sulfonamides have been explored for their anticonvulsant, antidiabetic, and anti-inflammatory properties. The chlorobenzene moiety further modulates the electronic distribution within the molecule, potentially enhancing its binding affinity to biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide exemplifies this principle, as its unique structural features may contribute to its potential biological activity. Computational modeling and molecular docking studies have been employed to predict the interactions of this compound with various biological targets. These studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation.

The synthesis of 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been utilized to construct the complex molecular framework efficiently.

The pharmacological evaluation of 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide is ongoing and has shown promising results in preclinical studies. Initial experiments indicate that it may possess potent inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The chemical properties of this compound also make it a valuable tool for mechanistic studies in drug discovery. Its reactivity with various biochemical probes allows researchers to gain insights into its mode of action at the molecular level. This information is crucial for optimizing its therapeutic potential and developing novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, 2-2-(4-chlorobenzenesulfonyl)acetamido-N-methylthiophene-3-carboxamide (CAS No. 895469-23-5) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique molecular architecture, featuring a thiophene core modified by sulfonamide and amide functionalities, makes it an attractive candidate for further research in drug discovery and medicinal chemistry. Ongoing studies are expected to uncover new therapeutic applications for this compound, contributing to advancements in human health.